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Compound of Interest

Compound Name: 1,2-Bis(2-cyanoethoxy)ethane

Cat. No.: B1360052 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 1,2-Bis(2-cyanoethoxy)ethane (CAS No. 3386-87-6). The information is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Classification
1,2-Bis(2-cyanoethoxy)ethane is classified with multiple hazards requiring stringent safety

measures. It is harmful if swallowed or in contact with skin, causes skin and serious eye

irritation, and may cause respiratory irritation.[1][2] Some classifications also indicate it may be

toxic if inhaled and may pose a risk to fertility or an unborn child.
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed[3]

Acute Toxicity, Dermal H312: Harmful in contact with skin[1]

Acute Toxicity, Inhalation H331: Toxic if inhaled

Skin Corrosion/Irritation H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[1]

Reproductive Toxicity H360: May damage fertility or the unborn child

Specific target organ toxicity — single exposure H335: May cause respiratory irritation[1]

Flammable liquids H226: Flammable liquid and vapour

Physical and Chemical Properties
Understanding the physical properties of a chemical is crucial for safe handling and storage.

Property Value

Melting Point -90 °C / -130 °F

Boiling Point 135 °C / 275 °F

Density 0.93 g/mL (at 25 °C)

Flash Point 121 °C / 249.8 °F[2][4]

Operational and Safety Protocols
A systematic approach to handling, from preparation to disposal, is critical to minimize risk.

Personal Protective Equipment (PPE)
The consistent use of appropriate PPE is mandatory. The following table summarizes the

required equipment based on safety data sheet recommendations.[1][2][5]
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Body Area Required PPE
Specifications and
Remarks

Respiratory Air-purifying Respirator

Use a NIOSH-approved

respirator when working

outside of a fume hood or if

ventilation is inadequate.[6][7]

Ensure proper fit-testing.

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[8] Always

inspect gloves for tears or

punctures before use.[1]

Eyes/Face
Safety Goggles and Face

Shield

Wear chemical splash goggles.

[5][8] A face shield should be

used in conjunction with

goggles when there is a

significant risk of splashing.[8]

Body Protective Clothing

A flame-retardant, antistatic lab

coat or coveralls is required.

Ensure clothing provides full

coverage.

Step-by-Step Handling Protocol
a. Engineering Controls and Preparation:

Ventilation: Always handle 1,2-Bis(2-cyanoethoxy)ethane inside a certified chemical fume

hood to avoid inhaling vapors.[9]

Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and other

ignition sources. Use explosion-proof electrical and ventilating equipment.

Static Discharge: Ground and bond all containers and receiving equipment to prevent static

discharge. Use non-sparking tools.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://static.cymitquimica.com/products/02/pdf/sds-B22884.pdf
https://www.tcichemicals.com/BE/en/sds/E1365_EU_6N.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.benchchem.com/product/b1360052?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B1431_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and in good working order.

b. Chemical Handling:

Don PPE: Put on all required PPE as specified in the table above.

Container Inspection: Before use, inspect the chemical container for any damage or leaks.

Dispensing: When transferring the chemical, pour slowly and carefully to avoid splashing or

generating aerosols.

Work Practices: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly

after handling the substance.[5]

c. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4][9]

Location: Store locked up and away from incompatible materials such as acids, bases, and

strong oxidizing agents.[1][2][9]

Conditions: Keep away from heat and sources of ignition.[9]

Emergency Procedures
Immediate and appropriate action is vital in case of accidental exposure or spills.
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Exposure Route First Aid Instructions

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with plenty of soap and

water.[1][4] Seek medical attention if skin

irritation occurs.[2]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, holding the eyelids open.[2][4]

Remove contact lenses, if present and easy to

do, and continue rinsing.[1][2] Seek immediate

medical attention.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[2] If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration.[1] Seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting.[3][10] Call a POISON CENTER or

doctor immediately.[2][3]

Spill Response:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation and eliminate all ignition sources.

Wearing full PPE, contain the spill using an inert, liquid-absorbent material (e.g.,

Chemizorb®).

Collect the absorbed material into a suitable, closed container for disposal.[4]

Clean the affected area thoroughly.

Disposal Plan
All waste containing 1,2-Bis(2-cyanoethoxy)ethane must be treated as hazardous.
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Waste Collection: Collect all chemical waste, including contaminated absorbents and

disposable PPE, in clearly labeled, sealed containers.

Disposal: Dispose of all contents and containers at an approved waste disposal plant.[2][4]

Do not let the product enter drains. Follow all local, state, and federal regulations for

hazardous waste disposal.

Workflow for Safe Handling
The following diagram outlines the critical steps in the lifecycle of handling 1,2-Bis(2-
cyanoethoxy)ethane in a laboratory setting.
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Preparation Phase

Operational Phase

Post-Operational Phase

Final Disposal

1. Review SDS & Protocols

2. Verify Engineering Controls
(Fume Hood, Eyewash)

3. Assemble & Inspect PPE

4. Prepare & Ground Equipment

5. Don Full PPE

6. Handle Chemical in Fume Hood

7. Conduct Experiment

8. Decontaminate Work Area

9. Segregate Hazardous Waste

10. Doff & Dispose of PPE

11. Store Waste Securely

12. Arrange Professional Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for 1,2-Bis(2-cyanoethoxy)ethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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